Cas no 84771-33-5 (2-Aziridinecarboxylic acid, 1-(triphenylmethyl)-, (S)-)

• Product Name: 2-Aziridinecarboxylic acid, 1-(triphenylmethyl)-, (S)-
• CAS No: 84771-33-5
• MF: C₂₂H₁₉NO₂
• MW: 329.391765832901
• MDL: MFCD32214870
• CID: 666331
• PubChem ID: 20165713
• Update Time: 2025-06-13

2-Aziridinecarboxylic acid, 1-(triphenylmethyl)-, (S)- Chemical and Physical Properties

Names and Identifiers

• 2-Aziridinecarboxylic acid, 1-(triphenylmethyl)-, (S)-
• 1-tritylaziridine-2-carboxylic acid
• (S)-1-Tritylaziridine-2-carboxylic acid
• SCHEMBL991996
• DTXSID30603240
• 84771-33-5
• SCHEMBL4047420
• BXSIPZGNIBVSLK-UHFFFAOYSA-N
• 1-tritylaziridine-2-carboxylicacid
• 1-(Triphenylmethyl)aziridine-2-carboxylic acid
• 1-Trityl-aziridine-2-carboxylic acid
• (2R)-1-(triphenylmethyl)aziridine-2-carboxylic acid
• 856629-10-2

• MDL： MFCD32214870
• Inchi： 1S/C22H19NO2/c24-21(25)20-16-23(20)22(17-10-4-1-5-11-17,18-12-6-2-7-13-18)19-14-8-3-9-15-19/h1-15,20H,16H2,(H,24,25)
• InChI Key： BXSIPZGNIBVSLK-UHFFFAOYSA-N
• SMILES： OC(C1CN1C(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 329.141578849g/mol
• Monoisotopic Mass: 329.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 40.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Triphenyl compounds Triphenyl compounds
• Solvents and Organic Chemicals Organic Compounds Benzenoids Triphenyl compounds

Additional information on 2-Aziridinecarboxylic acid, 1-(triphenylmethyl)-, (S)-

Comprehensive Overview of 2-Aziridinecarboxylic acid, 1-(triphenylmethyl)-, (S)- (CAS No. 84771-33-5)

2-Aziridinecarboxylic acid, 1-(triphenylmethyl)-, (S)- is a specialized chiral compound widely utilized in organic synthesis and pharmaceutical research. With the CAS number 84771-33-5, this compound is recognized for its unique structural features, including an aziridine ring and a triphenylmethyl (trityl) protecting group. Its (S)-configuration makes it particularly valuable in asymmetric synthesis, where enantioselectivity is critical. Researchers often search for "chiral aziridine derivatives" or "trityl-protected amino acids" to explore its applications in drug development and catalysis.

The growing interest in green chemistry and sustainable synthesis has heightened the relevance of compounds like 2-Aziridinecarboxylic acid, 1-(triphenylmethyl)-, (S)-. Its role in minimizing waste and improving reaction efficiency aligns with trends such as "atom economy" and "catalytic enantioselective reactions." Additionally, its potential in "peptide modification" and "bioconjugation" has attracted attention in biopharmaceutical circles, addressing queries like "how to introduce chiral centers in peptides" or "protecting groups for carboxylic acids."

From a technical perspective, the aziridine ring in this compound offers high reactivity due to ring strain, enabling selective bond-forming reactions. The trityl group provides steric protection, a feature frequently searched in "sterically hindered amino acids" discussions. This dual functionality makes CAS 84771-33-5 a versatile intermediate for constructing complex molecules, particularly in "small-molecule drug discovery" and "enzyme inhibitor design."

Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize 2-Aziridinecarboxylic acid, 1-(triphenylmethyl)-, (S)-. Researchers often inquire about "chiral purity analysis" or "stability under acidic conditions," reflecting its sensitivity and storage requirements. The compound’s stability in organic solvents like dichloromethane and tetrahydrofuran is also a frequent topic in synthesis forums.

In summary, 2-Aziridinecarboxylic acid, 1-(triphenylmethyl)-, (S)- (CAS 84771-33-5) bridges fundamental research and industrial applications, answering modern demands for "highly selective synthetic routes" and "chiral building blocks." Its alignment with trends like "precision medicine" and "catalysis innovation" ensures its continued relevance in scientific literature and patent filings.